Cas no 1805077-66-0 (2-Amino-4-fluoro-3-(trifluoromethoxy)benzyl alcohol)

• Product Name: 2-Amino-4-fluoro-3-(trifluoromethoxy)benzyl alcohol
• CAS No: 1805077-66-0
• MF: C₈H₇F₄NO₂
• MW: 225.140296220779
• CID: 4794150
• Update Time: 2025-05-27

2-Amino-4-fluoro-3-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-fluoro-3-(trifluoromethoxy)benzyl alcohol

• Inchi： 1S/C8H7F4NO2/c9-5-2-1-4(3-14)6(13)7(5)15-8(10,11)12/h1-2,14H,3,13H2
• InChI Key： LCLYWIPWXFLFDC-UHFFFAOYSA-N
• SMILES： FC1C=CC(CO)=C(C=1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 2.2
• Topological Polar Surface Area: 55.5

Additional information on 2-Amino-4-fluoro-3-(trifluoromethoxy)benzyl alcohol

Research Brief on 2-Amino-4-fluoro-3-(trifluoromethoxy)benzyl alcohol (CAS: 1805077-66-0)

In recent years, the compound 2-Amino-4-fluoro-3-(trifluoromethoxy)benzyl alcohol (CAS: 1805077-66-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and amino functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule drugs. The following research brief synthesizes the latest findings and advancements related to this compound, providing insights into its synthesis, biological activity, and potential applications.

The synthesis of 2-Amino-4-fluoro-3-(trifluoromethoxy)benzyl alcohol has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic synthesis routes, including nucleophilic aromatic substitution and reduction reactions, to achieve high-purity batches of the compound. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been utilized to confirm the structural integrity and purity of the synthesized product. These methodological advancements are critical for ensuring the reproducibility and scalability of the compound for further pharmaceutical development.

From a biological perspective, 2-Amino-4-fluoro-3-(trifluoromethoxy)benzyl alcohol has demonstrated notable activity in preclinical studies. Its mechanism of action appears to involve modulation of specific enzymatic pathways, particularly those related to inflammatory and neurodegenerative diseases. Recent in vitro and in vivo studies have highlighted its potential as an inhibitor of key enzymes such as monoamine oxidases (MAOs) and phosphodiesterases (PDEs), which are implicated in conditions like Parkinson's disease and depression. These findings suggest that the compound could serve as a valuable scaffold for the development of next-generation therapeutics.

Furthermore, the compound's pharmacokinetic properties have been investigated to assess its suitability as a drug candidate. Studies have shown that 2-Amino-4-fluoro-3-(trifluoromethoxy)benzyl alcohol exhibits favorable absorption and distribution profiles, with moderate metabolic stability. However, challenges related to its blood-brain barrier permeability and potential toxicity at higher doses remain areas of active research. Ongoing efforts are focused on structural modifications to enhance its bioavailability and reduce off-target effects.

In conclusion, 2-Amino-4-fluoro-3-(trifluoromethoxy)benzyl alcohol represents a promising candidate for further pharmaceutical development. Its unique chemical structure and demonstrated biological activity make it a valuable subject of study in the quest for novel therapeutics. Future research should prioritize optimizing its pharmacokinetic properties and elucidating its precise mechanisms of action to unlock its full therapeutic potential. This brief underscores the importance of continued investment in the exploration of this compound and its derivatives.